Cas no 178675-17-7 (Methyl 3-{(Benzoylamino)carbothioylamino}-2-thiophenecarboxylate)

• Product Name: Methyl 3-{(Benzoylamino)carbothioylamino}-2-thiophenecarboxylate
• CAS No: 178675-17-7
• MF: C₁₄H₁₂N₂O₃S₂
• MW: 320.386680603027
• MDL: MFCD00955295
• CID: 3142961
• PubChem ID: 1481005
• Update Time: 2025-10-30

Methyl 3-{(Benzoylamino)carbothioylamino}-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-benzoylthioureido)thiophene-2-carboxylate
• METHYL 3-([(BENZOYLAMINO)CARBOTHIOYL]AMINO)-2-THIOPHENECARBOXYLATE
• METHYL 3-(((PHENYLCARBONYLAMINO)THIOXOMETHYL)AMINO)THIOPHENE-2-CARBOXYLATE
• 178675-17-7
• SBB062200
• FM169091
• Methyl 3-[3-(1-phenylmethanoyl)thioureido]thiophene-2-carboxylate
• MFCD00955295
• SR-01000309278
• Methyl 3-[3-(1-phenylmethanoyl)thioureido]thiophene-2carboxylate
• Methyl 3-{[(benzoylamino)carbothioyl]amino}-2-thiophenecarboxylate
• PCHMYYLDEPUVQL-UHFFFAOYSA-N
• 3-{[(phenylcarbonylamino) thioxomethyl]amino}thiophene-2-carboxylic acid methyl ester
• Methyl3-(3-benzoylthioureido)thiophene-2-carboxylate
• SR-01000309278-1
• SCHEMBL4496604
• AKOS005070222
• CS-0448468
• 3M-564S
• methyl 3-{[(phenylformamido)methanethioyl]amino}thiophene-2-carboxylate
• DTXSID90363212
• methyl 3-(benzoylcarbamothioylamino)thiophene-2-carboxylate
• Methyl 3-{[(benzoylamino)carbothioyl]amino}thiophene-2-carboxylate
• Methyl 3-{(Benzoylamino)carbothioylamino}-2-thiophenecarboxylate

• MDL： MFCD00955295
• Inchi： 1S/C14H12N2O3S2/c1-19-13(18)11-10(7-8-21-11)15-14(20)16-12(17)9-5-3-2-4-6-9/h2-8H,1H3,(H2,15,16,17,20)
• InChI Key： PCHMYYLDEPUVQL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)NC(NC(C1C=CC=CC=1)=O)=S

Computed Properties

• Exact Mass: 320.02893460Da
• Monoisotopic Mass: 320.02893460Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Melting Point: 144-146°C

Methyl 3-{(Benzoylamino)carbothioylamino}-2-thiophenecarboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on Methyl 3-{(Benzoylamino)carbothioylamino}-2-thiophenecarboxylate

Comprehensive Overview of Methyl 3-{(Benzoylamino)carbothioylamino}-2-thiophenecarboxylate (CAS No. 178675-17-7)

Methyl 3-{(Benzoylamino)carbothioylamino}-2-thiophenecarboxylate (CAS No. 178675-17-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiophene and benzoyl functional groups, is often explored for its potential applications in drug development and advanced material synthesis. Researchers are particularly interested in its carbothioylamino moiety, which contributes to its distinctive chemical properties and reactivity.

In recent years, the demand for thiophene-based compounds has surged due to their versatility in pharmaceutical and agrochemical applications. Methyl 3-{(Benzoylamino)carbothioylamino}-2-thiophenecarboxylate stands out as a promising candidate for further study, especially in the context of heterocyclic chemistry. Its structural features make it a valuable intermediate for synthesizing more complex molecules, which could lead to breakthroughs in drug discovery and material innovation.

One of the most frequently asked questions about this compound revolves around its synthesis and purification methods. Researchers often seek optimized protocols to achieve high yields and purity, as these factors are critical for subsequent applications. Additionally, the compound's solubility and stability under various conditions are topics of interest, as they directly impact its usability in laboratory and industrial settings.

The benzoylamino group in Methyl 3-{(Benzoylamino)carbothioylamino}-2-thiophenecarboxylate is another focal point for researchers. This functional group is known to enhance the compound's binding affinity to certain biological targets, making it a potential scaffold for designing enzyme inhibitors or receptor modulators. Such applications align with the growing trend of targeted therapy in modern medicine, where precision and efficacy are paramount.

From an environmental perspective, the compound's biodegradability and eco-toxicity are also under scrutiny. As sustainability becomes a key concern in chemical research, scientists are increasingly evaluating the environmental impact of synthetic compounds like Methyl 3-{(Benzoylamino)carbothioylamino}-2-thiophenecarboxylate. This aligns with the broader industry shift toward green chemistry principles, which emphasize minimizing waste and reducing hazardous byproducts.

In the realm of material science, this compound's potential extends to the development of conductive polymers and organic semiconductors. The thiophene ring, in particular, is a common building block for such materials, which are essential for advancements in flexible electronics and renewable energy technologies. As the demand for lightweight and efficient electronic components grows, compounds like Methyl 3-{(Benzoylamino)carbothioylamino}-2-thiophenecarboxylate could play a pivotal role.

Another area of interest is the compound's spectroscopic properties, which are crucial for its identification and characterization. Techniques such as NMR, IR spectroscopy, and mass spectrometry are commonly employed to analyze its structure and purity. These methods are not only vital for quality control but also for understanding the compound's behavior in different chemical environments.

Given the compound's multifaceted applications, it is no surprise that Methyl 3-{(Benzoylamino)carbothioylamino}-2-thiophenecarboxylate is a subject of ongoing research. Whether in the context of pharmaceutical development, material science, or environmental sustainability, this compound offers a wealth of opportunities for innovation. As scientists continue to explore its potential, it is likely to remain a key player in the advancement of organic chemistry and related fields.

In summary, Methyl 3-{(Benzoylamino)carbothioylamino}-2-thiophenecarboxylate (CAS No. 178675-17-7) is a versatile and highly studied compound with broad applications across multiple disciplines. Its unique structural features and reactivity make it a valuable asset for researchers aiming to push the boundaries of science and technology. As the scientific community continues to uncover its potential, this compound is poised to make significant contributions to both theoretical and applied chemistry.